Cas no 937954-56-8 (ZINC12427628)

• Product Name: ZINC12427628
• CAS No: 937954-56-8
• MF: C₂₂H₂₀N₆O₃S
• MW: 448.50
• CID: 4767716
• Update Time: 2025-07-23

ZINC12427628 Chemical and Physical Properties

Names and Identifiers

• ZINC12427628

Additional information on ZINC12427628

Comprehensive Analysis of ZINC12427628 (CAS No. 937954-56-8): Properties, Applications, and Research Insights

In the realm of chemical research and pharmaceutical development, ZINC12427628 (CAS No. 937954-56-8) has emerged as a compound of significant interest. This molecule, cataloged in the ZINC database, is frequently studied for its potential in drug discovery and biochemical applications. Researchers and industry professionals are increasingly focusing on its unique structural properties and functional versatility, making it a subject of numerous scientific inquiries.

The compound ZINC12427628 is often associated with keywords such as "small molecule inhibitor", "kinase activity modulation", and "high-throughput screening". These terms reflect its relevance in modern medicinal chemistry and targeted therapy development. With the growing demand for precision medicine, the exploration of compounds like ZINC12427628 aligns with current trends in personalized healthcare and AI-driven drug design.

One of the most searched questions related to ZINC12427628 is: "What are the potential therapeutic targets of ZINC12427628?" Preliminary studies suggest its interaction with specific protein kinases, which play critical roles in cellular signaling pathways. This makes it a candidate for investigating diseases like cancer, inflammatory disorders, and neurodegenerative conditions. However, further in vitro and in vivo validation is required to confirm these hypotheses.

From a technical perspective, CAS No. 937954-56-8 is often referenced in cheminformatics databases due to its distinct molecular fingerprint. Its SMILES notation and 3D conformational data are valuable for computational modeling, a hot topic in AI-assisted drug discovery. Researchers leveraging machine learning algorithms frequently use such data to predict binding affinities and ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity).

Another trending discussion revolves around the synthetic accessibility of ZINC12427628. Questions like "How to synthesize ZINC12427628?" or "What are the optimal reaction conditions?" are common in academic forums. While detailed protocols are proprietary in many cases, published literature highlights the use of multistep organic synthesis involving catalyzed cross-coupling reactions and chiral resolution techniques.

In the context of green chemistry, there is rising interest in optimizing the production of ZINC12427628 to minimize environmental impact. Searches for "sustainable synthesis of ZINC12427628" or "eco-friendly solvents for CAS 937954-56-8" reflect this shift. Innovations such as microwave-assisted synthesis and biocatalysis are being explored to enhance efficiency and reduce waste.

The commercial availability of ZINC12427628 is another frequently searched topic. Suppliers often list it under categories like "research-grade chemicals" or "pharmaceutical intermediates". Its pricing and purity specifications (e.g., >98% HPLC) are critical for laboratories focusing on high-content screening or lead optimization.

Looking ahead, the integration of ZINC12427628 into combinatorial libraries and fragment-based drug design pipelines holds promise. As the scientific community continues to explore its structure-activity relationships (SAR), this compound may unlock new avenues in therapeutic development. For now, it remains a compelling example of how computational tools and experimental validation converge in modern chemistry.